(1-Nitroprop-1-en-2-yl)benzene

• IUPAC Name: 1-nitroprop-1-en-2-ylbenzene
• InChI: InChI=1S/C9H9NO2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: KFNFMBKUWFTFAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C[N+](=O)[O-])C1=CC=CC=C1
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol

Description

(1-Nitroprop-1-en-2-yl)benzene is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1-Nitroprop-1-en-2-yl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-Nitroprop-1-en-2-yl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anion Transport and Molecular Interactions

• Anion Transport Enhancement : 1,3-Bis(benzimidazol-2-yl)benzene derivatives, modified with strong electron-withdrawing substituents like nitro groups, demonstrate significantly enhanced anionophoric activity. This suggests potential applications in anion transport and exchange processes (Chen-Chen Peng et al., 2016).

• Molecular Mechanism in Cycloaddition Reactions : Studies on the molecular mechanism of [3 + 2] cycloaddition reactions involving compounds like trans(E)-3,3,3-trifluoro-1-nitroprop-1-ene, a derivative of (1-Nitroprop-1-en-2-yl)benzene, provide insights into regioselectivity and stereoselectivity in organic synthesis (Chafia Sobhi et al., 2023).

Electronic Applications and Molecular Electronics

• Electronic Device Applications : The use of nitroamine redox centers in molecular electronic devices shows promising results, such as negative differential resistance and high on-off peak-to-valley ratios, indicating potential applications in advanced electronic devices (Chen et al., 1999).

• Optical Nonlinearities and Electronic Applications : Novel building blocks like (E)-(3-chloro-2-nitroprop-1-enyl)benzene, derived from nitro olefins, demonstrate large second-order optical nonlinearities, which are crucial for modern electronic applications (M. Sivakumar & A. Vidya, 2017).

Magnetic Properties and Interactions

• Magnetic Properties in Organic Chemistry : The study of compounds like 1,3-Bis{2-(1-oxyl-3-oxo-4,4,5,5-tetramethylimidazolin-2-yl)imidazol-1-yl}benzene, related to (1-Nitroprop-1-en-2-yl)benzene, reveals insights into magnetic interactions in organic compounds, which can be relevant for developing new magnetic materials (Ryuji Akabane et al., 1997).

Sensing and Detection Applications

• Fluorescent Chemosensors : Benzimidazole derivatives of (1-Nitroprop-1-en-2-yl)benzene show potential as fluorescent chemosensors for detecting nitroaromatic explosives, offering a sensitive and selective method for explosive detection (Jin-Feng Xiong et al., 2014).